Benzofuran-2-yl(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone
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Overview
Description
“Benzofuran-2-yl(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone” is a complex organic compound. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular formula of this compound is C20H20N2O2S, and its molecular weight is 352.45. The structure of benzofuran compounds is versatile and unique, making them an important basis for medicinal chemistry .Chemical Reactions Analysis
The construction of benzofuran rings has been a subject of research in recent years. One method involves a free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Scientific Research Applications
Antibacterial Activity
Benzofuran-2-yl(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone and its derivatives exhibit promising antibacterial properties. Researchers have explored their efficacy against both gram-positive and gram-negative bacteria . These compounds could potentially serve as novel antimicrobial agents to combat drug-resistant strains.
Cancer Treatment
Inhibition of overactive receptor tyrosine kinase (TK) signaling pathways is a key strategy in cancer therapy. Benzofuran-2-yl(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone derivatives might play a role in this context, offering potential as anti-cancer agents .
Photophysical Properties
The crystal structure of related tetraaryl-4H-pyran derivatives suggests interesting photophysical and mechanochromic properties. These findings open avenues for applications in optoelectronics and materials science .
Synthetic Chemistry
Researchers have synthesized novel benzofuran-2-yl derivatives, including those with a cyclobutyl substituent. These compounds can serve as building blocks for further synthetic endeavors, contributing to the field of organic chemistry .
Neuropharmacology
While not extensively studied, the piperidine moiety in this compound hints at potential neuropharmacological applications. Further investigations could reveal its effects on neurotransmitter systems and neurological disorders .
Anti-Inflammatory and Analgesic Properties
Given the diverse therapeutic advantages associated with furan-containing compounds, including anti-inflammatory and analgesic effects, it’s worth exploring whether Benzofuran-2-yl(4-((pyridin-2-ylthio)methyl)piperidin-1-yl)methanone contributes to these properties .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-benzofuran-2-yl-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2S/c23-20(18-13-16-5-1-2-6-17(16)24-18)22-11-8-15(9-12-22)14-25-19-7-3-4-10-21-19/h1-7,10,13,15H,8-9,11-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXRQQJXVYPKRMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CSC2=CC=CC=N2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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